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Compound of Interest

Compound Name: 3-Amino-N,N-dimethylbenzamide

Cat. No.: B112486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Amino-N,N-dimethylbenzamide, a chemical compound of interest in various
research and development applications. This document compiles essential data, including its
chemical structure, identifiers, and available spectral information.

Core Chemical Information

3-Amino-N,N-dimethylbenzamide is an organic compound featuring a benzene ring
substituted with an amino group and a dimethylbenzamide group at positions 3.

Chemical Structure and Identifiers

The fundamental structural and identifying information for 3-Amino-N,N-dimethylbenzamide
iIs summarized in the table below.
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Identifier Value

IUPAC Name 3-amino-N,N-dimethylbenzamide[1][2]
CAS Number 33322-60-0[1][2][3]

Molecular Formula CoH12N20[1][2][3][4]

Molecular Weight 164.20 g/mol [1][3]

Canonical SMILES CN(C)C(=0)C1=CC(=CC=C1)N[1]

INChI=1S/C9H12N20/c1-11(2)9(12)7-4-3-5-
8(10)6-7/h3-6H,10H2,1-2H3[1][2][3]

InChl

InChiKey LZPLRAXAVPPVSX-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties

Key physical and chemical properties are essential for handling, storage, and application of the

compound.
Property Value
Physical Form Solid[3]
Purity >97% (as specified by some suppliers)[4]

Spectral Data

Spectral analysis is crucial for the verification of the chemical structure and purity of 3-Amino-
N,N-dimethylbenzamide. Available spectral data is outlined below.
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Spectroscopy Data Highlights
1H NMR Spectrum available[5]
13C NMR Spectrum available[1]

Electron lonization (EI) mass spectrum available

Mass Spectrometr
P Y through NIST[2][6]

Infrared (IR) Spectrum available[5]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Amino-N,N-
dimethylbenzamide is not readily available in the public domain, a general synthetic approach
can be inferred from procedures for analogous compounds such as N,N-dimethylbenzamide. A
plausible workflow for its synthesis is outlined below.
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General Synthesis Workflow for 3-Amino-N,N-dimethylbenzamide

Step 1: Starting Material Preparation

3-Nitrobenzoyl chloride

Formation of amide bond

Step 2: Amidation

Reaction with Dimethylamine

Selective reduction

Step 3: Reduction

Reduction of Nitro Group

Isolation of product

Step 4: Purification

Purification (e.g., Column Chromatography)

Characterization

Final Rroduct

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 3-Amino-N,N-dimethylbenzamide.
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Biological Activity and Signaling Pathways

Currently, there is limited publicly available information detailing specific biological activities or
associated signaling pathways for 3-Amino-N,N-dimethylbenzamide. One source categorizes
it under "Immunomodulating drugs” and "Immunosupressant amino acids," however, without
providing further context or experimental evidence.[4] Further research is required to elucidate
its pharmacological profile.

The following diagram illustrates a hypothetical workflow for investigating the biological activity
of a novel compound like 3-Amino-N,N-dimethylbenzamide, particularly in the context of
kinase inhibition, a common area of investigation for benzamide derivatives.[7]
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Hypothetical Workflow for Biological Activity Screening

Initial Screening

High-Throughput Kinase Assay Panel

Data Analysis

Hit Identification

Identification of Target Kinase(s)

Validation

Dose-Response and Selectivity

IC50 Determination and Kinase Selectivity Profiling

In Vitro to Cellular

Cellular Assays

Evaluation of Target Engagement and Downstream Signaling in Cell Lines

Further Investigation

Mechanism of Action

Biochemical and Biophysical Assays to Determine Binding Mode

Click to download full resolution via product page

Caption: A hypothetical workflow for investigating the biological activity of a compound.
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Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Amino-N,N-dimethylbenzamide may cause an allergic skin reaction.[1]
Appropriate personal protective equipment should be worn when handling this compound.

Disclaimer: This document is intended for informational purposes for a technical audience. All
laboratory work should be conducted in accordance with established safety protocols and
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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